2-(1H-pyrazol-1-yl)-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-pyrazol-1-yl-1-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C14H13N5O2S/c20-12(9-19-5-2-4-15-19)18-7-10(8-18)14-16-13(17-21-14)11-3-1-6-22-11/h1-6,10H,7-9H2
• InChI Key: NEHOJURIVBACPZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C=CC=N2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

2-(1H-pyrazol-1-yl)-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C14H13N5O2S and its molecular weight is 315.35. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-pyrazol-1-yl)-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-pyrazol-1-yl)-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds containing elements of the given chemical structure, such as pyrazole, oxadiazole, and thiophene moieties, are often synthesized through multi-step reactions including addition-cyclization, oxidation, and substitution. The structural confirmation of these compounds can be achieved using techniques like 1H-NMR, 13C-NMR, IR, and elemental analysis, with some also being analyzed through single-crystal X-ray diffraction to determine their crystal structure (Liu et al., 2012).

Antimicrobial and Antiviral Activity

Similar compounds have been studied for their antimicrobial and antiviral properties. For instance, derivatives of 1H-pyrazole have shown inhibitory activity against certain pathogens like Gibberella zeae, and other compounds have been evaluated for their cytotoxicity, anti-HSV1, and anti-HAV-MBB activities (Liu et al., 2012; Attaby et al., 2006).

Anti-Inflammatory, Analgesic, and Anticonvulsant Activities

Derivatives containing the pyrazole moiety have been explored for their potential anti-inflammatory, analgesic, and anticonvulsant activities. Research into these areas involves the synthesis of novel compounds and subsequent biological evaluation to determine their efficacy in treating relevant conditions (El-Sawy et al., 2014).

Insecticidal Evaluation

Some pyrazole-based compounds have also been synthesized and evaluated for their insecticidal activity, demonstrating potential as pest control agents. These studies include the synthesis of novel compounds followed by testing against specific pests to assess their mortality rates (Halim et al., 2020).